Cas no 1494087-14-7 (2-{(2,3-difluorophenyl)methylamino}propane-1,3-diol)

• Product Name: 2-{(2,3-difluorophenyl)methylamino}propane-1,3-diol
• CAS No: 1494087-14-7
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 5180526
• PubChem ID: 65312814
• Update Time: 2025-07-19

2-{(2,3-difluorophenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(2,3-difluorophenyl)methyl]amino]-
• 2-((2,3-Difluorobenzyl)amino)propane-1,3-diol
• 2-{(2,3-difluorophenyl)methylamino}propane-1,3-diol

• Inchi： 1S/C10H13F2NO2/c11-9-3-1-2-7(10(9)12)4-13-8(5-14)6-15/h1-3,8,13-15H,4-6H2
• InChI Key： XKXZICPLIDCSIS-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=CC(F)=C1F)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(2,3-difluorophenyl)methylamino}propane-1,3-diol

Professional Introduction to Compound with CAS No. 1494087-14-7 and Product Name: 2-{(2,3-difluorophenyl)methylamino}propane-1,3-diol

The compound identified by the CAS number 1494087-14-7 and the product name 2-{(2,3-difluorophenyl)methylamino}propane-1,3-diol represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic and industrial settings.

At the core of understanding this compound lies its molecular structure, which is characterized by a propane-1,3-diol backbone substituted with a 2,3-difluorophenylmethylamino group. The presence of fluorine atoms in the aromatic ring introduces a level of electronic and steric modulation that can significantly influence the compound's reactivity and biological activity. This structural feature has been widely explored in the development of novel pharmaceutical agents, where fluorinated aromatic compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets.

In recent years, there has been growing interest in the synthesis and characterization of fluorinated amines due to their potential applications in drug discovery. The 2-{(2,3-difluorophenyl)methylamino}propane-1,3-diol molecule is no exception. Its unique combination of hydroxyl and amine functionalities provides multiple sites for further chemical modification, enabling the design of complex derivatives with tailored properties. Such derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of this compound is its potential as a building block for more sophisticated drug candidates. The propane-1,3-diol moiety is particularly noteworthy, as it offers both solubility advantages and opportunities for hydrogen bonding interactions with biological targets. Meanwhile, the 2,3-difluorophenylmethylamino group serves as an effective pharmacophore, contributing to the compound's binding affinity and selectivity. This dual functionality has been exploited in recent studies aimed at developing small-molecule inhibitors targeting specific enzymes involved in disease pathways.

Recent research has highlighted the role of fluorinated aromatic compounds in modulating enzyme activity. For instance, studies have demonstrated that the introduction of fluorine atoms can alter the electronic properties of aromatic rings, leading to changes in enzyme-substrate interactions. In the case of 2-{(2,3-difluorophenyl)methylamino}propane-1,3-diol, these modifications may enhance its ability to interact with enzymes such as kinases and phosphodiesterases, which are often implicated in various diseases. The hydroxyl groups on the propane backbone further contribute to this interaction by forming hydrogen bonds with polar residues on the enzyme surface.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the introduction of fluorine atoms into the aromatic ring followed by functionalization at the amine position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The resulting product is then subjected to rigorous analytical characterization to confirm its identity and purity.

From a pharmaceutical perspective, the potential applications of 2-{(2,3-difluorophenyl)methylamino}propane-1,3-diol are vast. Its structural features make it an attractive candidate for further derivatization into lead compounds for drug development. Researchers have explored its use as an intermediate in synthesizing kinase inhibitors, where its ability to mimic natural substrates while maintaining high selectivity is particularly valuable. Additionally, its hydroxyl groups provide opportunities for prodrug design, allowing for controlled release formulations that could enhance bioavailability.

The impact of fluorine substitution on biological activity has been well-documented in literature. Fluorinated aromatic compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts due to enhanced lipophilicity and metabolic stability. This has led to their widespread use in modern drug design. In particular, the 2-{(2,3-difluorophenyl)methylamino}propane-1,3-diol molecule exemplifies how strategic fluorination can enhance a molecule's therapeutic potential while minimizing off-target effects.

In conclusion,1494087-14-7 and its corresponding product name,2-{(2,3-difluorophenyl)methylamino}propane-1,3-diol, represent a significant contribution to the chemical pharmaceutical landscape. Their unique structural features offer numerous opportunities for further research and development across various therapeutic areas. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a crucial role in shaping future drug discovery efforts.